Cas no 2171692-26-3 (tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171692-26-3
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 6036545
• PubChem ID: 165879222
• Update Time: 2025-05-19

tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate
• 2171692-26-3
• EN300-1640851

• Inchi： 1S/C15H30N2O3/c1-13(2,3)11(16)15(19)8-7-9-17(10-15)12(18)20-14(4,5)6/h11,19H,7-10,16H2,1-6H3
• InChI Key： ZDPYQSRHUIDVIY-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 286.22564282g/mol
• Monoisotopic Mass: 286.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171692-26-3)

Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate, a compound with the CAS number 2171692-26-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxypiperidine core, contribute to its unique chemical properties and make it a subject of interest for further investigation.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their potential as pharmacological agents. Piperidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation-related conditions. The specific modification of the piperidine ring with functional groups such as hydroxyl and amino moieties can significantly influence the biological activity and pharmacokinetic profile of the compound. The tert-butyl group in Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate adds steric bulk to the molecule, which can affect its binding affinity to biological targets and its overall efficacy.

The compound's structure also includes a side chain with a primary amine group attached to a 2,2-dimethylpropyl group. This configuration suggests potential interactions with various biological receptors and enzymes, making it a valuable candidate for drug discovery efforts. The hydroxypiperidine moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the binding of many pharmacological agents to their target proteins. The combination of these structural elements makes Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate a promising scaffold for further medicinal chemistry exploration.

Recent studies have highlighted the importance of piperidine derivatives in the development of new drugs. For instance, modifications to the piperidine ring have been shown to enhance binding affinity and selectivity for specific biological targets. The presence of both hydroxyl and amino groups in Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for optimal therapeutic effects. This flexibility makes it an attractive candidate for further investigation in drug discovery programs.

The synthesis of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group and the hydroxypiperidine core necessitates careful planning to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions. The complexity of its synthesis underscores the compound's significance in pharmaceutical research.

In terms of biological activity, Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate has shown potential in preclinical studies as a modulator of various biological pathways. Its structural features suggest interactions with enzymes and receptors involved in neurotransmission, inflammation, and metabolic processes. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, preliminary findings are encouraging and warrant further investigation into its applications in medicine.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical building blocks like Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate. These compounds serve as starting points for medicinal chemistry campaigns aimed at identifying new drugs with improved efficacy and safety profiles. The ability to modify key structural elements while maintaining biological activity is crucial for optimizing drug candidates. The versatility of piperidine derivatives makes them valuable tools in this endeavor.

The future prospects for Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate are promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery efforts. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential as a pharmacological agent.

In conclusion, Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171692-26-3) is a significant compound in pharmaceutical research due to its structural complexity and potential biological activities. Its synthesis presents challenges that require advanced organic chemistry techniques but offers opportunities for developing novel therapeutics. Further studies are warranted to explore its full therapeutic potential and establish its role in future drug development pipelines.